Cas no 155868-96-5 (4H-1,3-Dioxino[5,4-d]pyrimidine(9CI))

• Product Name: 4H-1,3-Dioxino[5,4-d]pyrimidine(9CI)
• CAS No: 155868-96-5
• MF: C₆H₆N₂O₂
• MW: 138.124041080475
• CID: 107179
• PubChem ID: 57370171
• Update Time: 2025-04-18

4H-1,3-Dioxino[5,4-d]pyrimidine(9CI) Chemical and Physical Properties

Names and Identifiers

• 4H-1,3-Dioxino[5,4-d]pyrimidine(9CI)
• 4H-[1,3]dioxino[5,4-d]pyrimidine
• DTXSID40724612
• 155868-96-5
• 2H,4H-[1,3]Dioxino[5,4-d]pyrimidine
• 4H-1,3-Dioxino[5,4-d]pyrimidine (9CI)

• Inchi： 1S/C6H6N2O2/c1-6-5(8-3-7-1)2-9-4-10-6/h1,3H,2,4H2
• InChI Key： KYCNVDPCMJEXCO-UHFFFAOYSA-N
• SMILES： O1COC2C=NC=NC=2C1

Computed Properties

• Exact Mass: 138.04298
• Monoisotopic Mass: 138.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 44.2Ų

Experimental Properties

• PSA: 44.24